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Compound of Interest

Compound Name: Boc-Glycine-13C

Cat. No.: B1602286 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-Glycine-¹³C. The following

procedures ensure safe handling, use, and disposal of this compound in a laboratory setting.

Chemical Profile: Boc-Glycine-¹³C is a stable isotope-labeled form of N-(tert-

Butoxycarbonyl)glycine. While the ¹³C isotope is non-radioactive, the chemical properties of the

molecule dictate the necessary safety precautions.[1][2] The compound is a white powder and

is odorless.[3] It is important to handle it in a well-ventilated area and avoid dust formation.[3][4]

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended personal protective equipment

for handling Boc-Glycine-¹³C. Proper PPE is the first line of defense against potential exposure.
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Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 approved

Protects against

splashes and airborne

particles.

Face Shield -

Recommended when

there is a significant

risk of splashing.

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Provides protection

against incidental skin

contact. Double

gloving is

recommended for

extended handling.

Body Protection Laboratory Coat
Long-sleeved, knee-

length

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH-approved

Respirator
N95 or higher

Required when

engineering controls

are insufficient to

control airborne dust,

or during spill cleanup.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational workflow is critical for minimizing risk and ensuring

experimental integrity.
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1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Disposal

Designate Handling Area

Gather Required PPE

Assemble Materials & Equipment

Don Appropriate PPE

Weigh Compound in Ventilated Enclosure

Dissolve or Use as Required

Decontaminate Work Surfaces

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Contaminated Solids

Dispose of Liquid Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Boc-Glycine-¹³C.
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Experimental Protocol for Safe Handling:

Preparation:

Designate a specific area for handling Boc-Glycine-¹³C, preferably within a fume hood or

other ventilated enclosure.

Assemble all necessary PPE as outlined in the table above.

Gather all required laboratory equipment (spatulas, weigh boats, glassware, solvents,

etc.).

Handling:

Put on all required personal protective equipment.

When weighing the solid compound, do so in a chemical fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Handle the compound carefully to avoid generating dust.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Post-Handling and Cleanup:

After handling is complete, decontaminate all work surfaces with an appropriate solvent

and cleaning agent.

Carefully remove PPE to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As Boc-Glycine-¹³C contains a stable, non-radioactive isotope, its disposal is governed by its

chemical properties.
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Waste Generation Waste Collection

Final Disposal

Contaminated Solids
(Gloves, Weigh Boats, etc.)

Labeled Solid Waste Bag/Container

Unused Solutions Labeled Liquid Waste Container

Dispose as Chemical Waste via
Certified Waste Management

Click to download full resolution via product page

Caption: Disposal Pathway for Boc-Glycine-¹³C Waste.

Disposal Protocol:

Solid Waste:

All disposable items contaminated with Boc-Glycine-¹³C (e.g., gloves, weigh boats, paper

towels) should be placed in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:

Unused solutions containing Boc-Glycine-¹³C should be collected in a compatible, sealed,

and labeled hazardous waste container.

Do not pour solutions down the drain.

Final Disposal:

All waste must be disposed of as chemical waste in accordance with local, regional, and

national regulations. This should be handled by a certified chemical waste disposal

service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1602286?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.fishersci.com/store/msds?partNumber=AC158801000&countryCode=US&language=en
https://www.chemicalbook.com/msds/boc-glycine.pdf
https://www.benchchem.com/product/b1602286#personal-protective-equipment-for-handling-boc-glycine-13c
https://www.benchchem.com/product/b1602286#personal-protective-equipment-for-handling-boc-glycine-13c
https://www.benchchem.com/product/b1602286#personal-protective-equipment-for-handling-boc-glycine-13c
https://www.benchchem.com/product/b1602286#personal-protective-equipment-for-handling-boc-glycine-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1602286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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